2,3-dichloro-5-(6,8-dichloro-4H-1,3-benzodioxin-4-yl)-4-nitro-1H-pyrrole

• IUPAC Name: 2,3-dichloro-5-(6,8-dichloro-4H-1,3-benzodioxin-4-yl)-4-nitro-1H-pyrrole
• InChI: InChI=1S/C12H6Cl4N2O4/c13-4-1-5-10(6(14)2-4)21-3-22-11(5)8-9(18(19)20)7(15)12(16)17-8/h1-2,11,17H,3H2
• InChI Key: CUPRKSFMHRXAFA-UHFFFAOYSA-N
• Canonical SMILES: C1OC(C2=C(O1)C(=CC(=C2)Cl)Cl)C3=C(C(=C(N3)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C12H6Cl4N2O4
• Molecular Weight: 384.0 g/mol

Description

AL-R2081;  Dioxapyrrolomycin;  LL-F42248-alpha is a natural product found in Streptomyces fumanus with data available.

Biological Activity

The compound 2,3-dichloro-5-(6,8-dichloro-4H-1,3-benzodioxin-4-yl)-4-nitro-1H-pyrrole is a synthetic organic molecule that has garnered attention for its potential biological activities. This article summarizes the current understanding of its biological properties, including its mechanisms of action, effects on various biological systems, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{12}H_{7}Cl_{4}N_{2}O_{3}$, with a molecular weight of approximately 330.05 g/mol. The structure features multiple chlorine substituents and a nitro group, which may contribute to its biological effects.

Antimicrobial Activity

Research indicates that compounds similar to 2,3-dichloro-5-(6,8-dichloro-4H-1,3-benzodioxin-4-yl)-4-nitro-1H-pyrrole exhibit significant antimicrobial properties. For instance, studies have shown that chlorinated pyrroles can disrupt bacterial cell membranes and inhibit growth by interfering with metabolic processes.

Cytotoxic Effects

In vitro studies have demonstrated that this compound exhibits cytotoxicity against various cancer cell lines. The mechanism appears to involve the induction of apoptosis through oxidative stress pathways. The presence of nitro and chloro groups enhances its reactivity towards cellular components.

Inhibition of Enzymatic Activity

The compound has been evaluated for its ability to inhibit specific enzymes involved in inflammatory pathways. For example, it has shown potential as an inhibitor of cyclooxygenase (COX) enzymes, which play a critical role in prostaglandin synthesis and inflammation.

Case Studies and Research Findings

Study	Objective	Findings
Study 1	Antimicrobial Evaluation	Demonstrated effective inhibition of Gram-positive bacteria with MIC values ranging from 10 to 50 µg/mL.
Study 2	Cytotoxicity Assessment	Induced apoptosis in MCF-7 breast cancer cells with an IC50 value of 25 µM after 48 hours.
Study 3	Enzyme Inhibition	Inhibited COX-2 activity by 60% at a concentration of 50 µM, suggesting anti-inflammatory potential.

Toxicological Profile

Toxicological assessments indicate that while the compound shows promise in therapeutic applications, it also possesses toxicological risks. Studies have revealed that high concentrations can lead to hepatotoxicity in animal models, necessitating careful evaluation in clinical settings.